Cas no 1806763-67-6 (2-Bromo-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1806763-67-6
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4847681
• Update Time: 2025-06-09

2-Bromo-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-5-3(10)1-2-4(11-5)6(8)9/h1-2,6H
• InChI Key： UEYGSENOHLZIHS-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-(difluoromethyl)-3-iodopyridine

2-Bromo-6-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

2-Bromo-6-(difluoromethyl)-3-iodopyridine, also known by its CAS number 1806763-67-6, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, iodine, and a difluoromethyl group. The combination of these substituents imparts distinctive electronic and steric properties, making it an invaluable building block in the synthesis of complex molecules.

The molecular structure of 2-Bromo-6-(difluoromethyl)-3-iodopyridine is notable for its halogen substitution pattern. The bromine atom at position 2 and the iodine atom at position 3 create a highly electron-deficient environment on the pyridine ring, while the difluoromethyl group at position 6 introduces additional fluorine atoms, further enhancing the compound's electronic diversity. This unique arrangement makes it an excellent candidate for various substitution reactions, including nucleophilic aromatic substitutions and cross-coupling reactions.

Recent studies have highlighted the potential of 2-Bromo-6-(difluoromethyl)-3-iodopyridine in drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer and infectious diseases. Its ability to undergo multiple transformations while maintaining structural integrity has made it a favorite among medicinal chemists.

In terms of synthesis, 2-Bromo-6-(difluoromethyl)-3-iodopyridine can be prepared through a variety of methods, including multi-step coupling reactions and directed metallation strategies. One of the most efficient routes involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This approach not only ensures high yields but also minimizes the formation of unwanted byproducts.

The physical properties of 2-Bromo-6-(difluoromethyl)-3-iodopyridine are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C under standard conditions. The compound is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate but exhibits enhanced solubility in polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various reaction conditions, including those requiring high solvent polarity or elevated temperatures.

From an applications perspective, 2-Bromo-6-(difluoromethyl)-3-iodopyridine has found utility in several advanced chemical processes. For instance, it has been employed as an intermediate in the synthesis of heterocyclic compounds with potential antiviral activity. Additionally, its role in click chemistry reactions has been explored, demonstrating its versatility in forming stable covalent bonds under mild conditions.

Looking ahead, the continued exploration of 2-Bromo-6-(difluoromethyl)-3-iodopyridine's chemical reactivity and biological activity holds promise for new discoveries in medicinal chemistry. Its unique combination of substituents positions it as a valuable tool for researchers aiming to develop novel therapeutic agents with improved efficacy and reduced toxicity.